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Cat. No.: B1191585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY1163877, also known as Rogaratinib, is a potent and selective small-molecule inhibitor of

Fibroblast Growth Factor Receptors (FGFRs) 1, 2, 3, and 4.[1][2] Dysregulation of the FGFR

signaling pathway is a known driver in various malignancies, making it a key target for cancer

therapeutics.[3][4] Rogaratinib has demonstrated broad antitumor activity in preclinical cancer

models with FGFR overexpression.[2] These application notes provide detailed protocols for in

vitro cell culture treatment with BAY1163877 to assess its effects on cell viability, colony

formation, and inhibition of downstream signaling pathways.

Data Presentation
The anti-proliferative activity of BAY1163877 has been quantified across various cancer cell

lines. The following tables summarize its inhibitory concentrations.

Table 1: In Vitro Inhibitory Activity of BAY1163877 (Rogaratinib) against FGFR Kinases
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Target IC50 (nM)

FGFR1 11.2

FGFR2 <1

FGFR3 18.5

FGFR4 201

VEGFR3/FLT4 127

Data sourced from MedChemExpress.[1]

Table 2: In Vitro Anti-proliferative Activity of BAY1163877 (Rogaratinib) in Cancer Cell Lines

Cell Line Cancer Type
Target
Amplification

GI50 (nM)

H1581 Lung Cancer FGFR1 36 - 244

DMS114 Lung Cancer FGFR1 36 - 244

GI50 (Growth Inhibition 50) is the concentration of a drug that causes 50% inhibition of cell

growth. Data sourced from MedChemExpress.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the FGFR signaling pathway targeted by BAY1163877 and a

general experimental workflow for assessing its in vitro efficacy.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4393358/
https://www.benchchem.com/product/b1191585?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4393358/
https://www.benchchem.com/product/b1191585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Cytoplasm

Nucleus

FGF Ligand

FGFR

Binding & Dimerization

FRS2

Phosphorylation

PLCγ JAK BAY1163877
(Rogaratinib)

Inhibition

GRB2 PI3K

SOS

RAS

RAF

MEK

ERK

Gene Transcription
(Proliferation, Survival, Angiogenesis)

AKT

DAG / IP3 STAT

Click to download full resolution via product page

Caption: FGFR Signaling Pathway and Inhibition by BAY1163877.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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